![molecular formula C16H16N4O2 B2927910 4-isopropoxy-N-(pyrazolo[1,5-a]pyrimidin-6-yl)benzamide CAS No. 2034449-29-9](/img/structure/B2927910.png)
4-isopropoxy-N-(pyrazolo[1,5-a]pyrimidin-6-yl)benzamide
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Overview
Description
Pyrazolo[1,5-a]pyrimidines are a class of compounds that have been studied for their potential applications in various fields . They have been identified as strategic compounds for optical applications due to their simpler and greener synthetic methodology .
Synthesis Analysis
The synthesis of pyrazolo[1,5-a]pyrimidines involves several steps, including scaffold hopping and computer-aided drug design . A series of novel substituted-N-(6-(4-(pyrazine-2-carbonyl)piperazine/homopiperazine-1-yl)pyridin-3-yl)benzamide derivatives were designed, synthesized, and evaluated for their anti-tubercular activity against Mycobacterium tuberculosis H37Ra .Molecular Structure Analysis
The molecular structure of pyrazolo[1,5-a]pyrimidines is composed of a pyrazole ring fused with a pyrimidine ring . The properties and stability found in these compounds are comparable to commercial probes such as coumarin-153, prodan, and rhodamine 6G .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of these compounds typically involve several steps, including the formation of the pyrazole ring, the fusion with the pyrimidine ring, and the addition of various substituents .Physical And Chemical Properties Analysis
The physical and chemical properties of these compounds can vary widely depending on their specific structure and substituents. Some compounds in this class have been found to have good solid-state emission intensities .Scientific Research Applications
Synthetic and Medicinal Aspects of Pyrazolo[1,5-a]pyrimidine Scaffold
Pyrazolo[1,5-a]pyrimidine scaffold stands out as a privileged heterocycle in drug discovery, illustrating its utility as a foundational block for drug-like candidates. This scaffold has shown a wide array of medicinal properties, including anticancer, anti-infectious, anti-inflammatory, and central nervous system (CNS) agents, among others. Structure-activity relationship (SAR) studies have gained significant attention among medicinal chemists, leading to the derivation of many lead compounds for various disease targets. The synthetic strategies employed for pyrazolo[1,5-a]pyrimidine derivatives have been extensively reviewed, revealing significant biological properties along with SAR studies. This comprehensive review suggests ample opportunities for medicinal chemists to exploit this scaffold further in developing potential drug candidates (Cherukupalli et al., 2017).
Pyrazole Bearing Pyrimidine Analogues in Antimicrobial Drug Discovery
Recent research has focused on pyrazole clubbed pyrimidine derivatives for their antimicrobial potency. These studies emphasize diverse synthetic approaches that have been reported to achieve potent antimicrobial motifs. Modifications such as ring variation, ring fusion, substitution variants, and spacer addition strategies, especially with electron-withdrawing groups at active sites on pyrazole and pyrimidine, have been identified as effective combinations. N-substituted aromatic or hetero-aromatic groups, along with electron-withdrawing groups, have been highlighted as structural modifications to improve pharmacokinetic properties in pre-clinical drug species. This indicates the potential for synthesizing new age antimicrobials with enhanced potency by leveraging these structural insights (Trivedi et al., 2022).
Mechanism of Action
Target of Action
The primary target of 4-isopropoxy-N-(pyrazolo[1,5-a]pyrimidin-6-yl)benzamide is Cyclin-Dependent Kinase 2 (CDK2) . CDK2 is a crucial protein in the regulation of the cell cycle, and its inhibition is an appealing target for cancer treatment .
Mode of Action
This compound interacts with CDK2, inhibiting its activity . The inhibition of CDK2 leads to a significant alteration in cell cycle progression . This interaction results in the inhibition of cell growth, particularly in tumor cells .
Biochemical Pathways
The compound’s action affects the CDK2/cyclin A2 pathway . By inhibiting CDK2, the compound disrupts the normal progression of the cell cycle, leading to the inhibition of cell proliferation . This is particularly effective in tumor cells, where rapid and uncontrolled cell division is a key characteristic .
Result of Action
The compound’s action results in significant cytotoxic activities against various cell lines . For instance, it has shown superior cytotoxic activities against MCF-7 and HCT-116 cell lines, and moderate activity against HepG-2 . This suggests that the compound could be a potent anti-cancer agent .
properties
IUPAC Name |
4-propan-2-yloxy-N-pyrazolo[1,5-a]pyrimidin-6-ylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16N4O2/c1-11(2)22-14-5-3-12(4-6-14)16(21)19-13-9-17-15-7-8-18-20(15)10-13/h3-11H,1-2H3,(H,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KCYIOKUOHXMSOO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)OC1=CC=C(C=C1)C(=O)NC2=CN3C(=CC=N3)N=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
296.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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